Cas no 653604-40-1 (2-Naphthalenecarboxamide, 6-cyano-N-(3-methoxyphenyl)-)

• Product name: 2-Naphthalenecarboxamide, 6-cyano-N-(3-methoxyphenyl)-
• CAS No: 653604-40-1
• MF: C₁₉H₁₄N₂O₂
• MW: 302.32666
• CID: 399633
• PubChem ID: 11289636

2-Naphthalenecarboxamide, 6-cyano-N-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, 6-cyano-N-(3-methoxyphenyl)-
• 6-cyano-N-(3-methoxyphenyl)naphthalene-2-carboxamide
• 653604-40-1
• DTXSID80461392

• Inchi： InChI=1S/C19H14N2O2/c1-23-18-4-2-3-17(11-18)21-19(22)16-8-7-14-9-13(12-20)5-6-15(14)10-16/h2-11H,1H3,(H,21,22)
• InChI Key： XDFBFFRUGVFIGD-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)NC(=O)C2=CC3=C(C=C2)C=C(C=C3)C#N

Computed Properties

• Exact Mass: 302.10562
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 62.12